
An In-depth Technical Guide to the Solubility of
Ammonium Metatungstate Hydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ammonium metatungstate hydrate

Cat. No.: B1143456 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of ammonium
metatungstate hydrate (AMT) in various solvents. The information is curated for professionals

in research and development who require precise data and methodologies for their work with

this versatile compound.

Introduction to Ammonium Metatungstate Hydrate
Ammonium metatungstate hydrate, with the general formula (NH₄)₆[H₂W₁₂O₄₀]·xH₂O, is a

white crystalline powder.[1] It is a polyoxometalate of significant interest in catalysis, materials

science, and other industrial applications.[2][3] A key characteristic that distinguishes AMT from

other tungsten compounds like ammonium paratungstate is its exceptionally high solubility in

water, which allows for versatile processing in aqueous systems.[2] The degree of hydration,

denoted by 'x', can vary, which may influence some of its physical properties, including

solubility and thermal stability.[1]

Quantitative Solubility Data
The solubility of ammonium metatungstate hydrate is highly dependent on the solvent. A

summary of available quantitative data is presented below.

Table 1: Solubility of Ammonium Metatungstate Hydrate in Aqueous and Organic Solvents
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Solvent Temperature Solubility Citation

Water 15 °C 120 g / 100 mL [4]

Water 20 °C 303.99 g / 100 g [5][6]

Water Room Temperature 163.5 g / 100 mL [7]

Water Not Specified 0.1 g / mL [8][9]

Methanol Room Temperature "a few grams" / 100 g [10]

Ethanol 60-70 °C Insoluble (1g in 75mL) [7][11]

Ethanol Not Specified Insoluble [6][12][13]

Acetone Not Specified
Extremely low, almost

negligible
[10]

Toluene Not Specified Virtually insoluble [10]

Factors Influencing Solubility
Several factors can significantly impact the solubility of ammonium metatungstate hydrate:

Temperature: The solubility of AMT in water generally increases with a rise in temperature.[5]

[8]

pH: The aqueous solution of AMT is typically acidic, with a pH ranging from 3.0 to 6.0,

depending on the concentration.[1] Its solubility is reported to be lower under acidic

conditions and higher under alkaline conditions.[8][9]

Solvent Polarity: AMT, being an ionic compound, exhibits significantly higher solubility in

polar solvents like water compared to less polar or non-polar organic solvents.[10] Its

solubility in alcohols like methanol and ethanol is considerably lower than in water.[10] In

non-polar solvents such as toluene, it is practically insoluble.[10]

Experimental Protocols for Solubility Determination
While specific, standardized protocols for determining AMT solubility are not extensively

detailed in the literature, a general methodology can be derived from common laboratory
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practices and descriptions of related experimental work.

4.1. Gravimetric Method for Determining Solubility in Water

This method involves preparing a saturated solution at a specific temperature and then

determining the mass of the dissolved solid.

Methodology:

Saturation: Add an excess amount of ammonium metatungstate hydrate to a known

volume of deionized water in a jacketed glass vessel maintained at a constant temperature

by a circulating water bath.

Equilibration: Stir the suspension vigorously for a prolonged period (e.g., 24-48 hours) to

ensure that equilibrium is reached and the solution is saturated.

Phase Separation: Allow the undissolved solid to settle.

Sampling: Carefully extract a known volume of the clear supernatant liquid using a pre-

heated pipette to prevent crystallization upon cooling.

Solvent Evaporation: Transfer the aliquot to a pre-weighed evaporating dish and heat it in a

drying oven at a temperature sufficient to evaporate the water without decomposing the AMT

(e.g., 80-100°C) until a constant weight is achieved.

Calculation: The solubility is calculated as the mass of the dried solid per volume of solvent.

4.2. Antisolvent Crystallization for Qualitative Solubility Assessment in Organic Solvents

This method is useful for observing the low solubility of AMT in organic solvents.

Methodology:

Dissolution: Prepare a concentrated aqueous solution of ammonium metatungstate
hydrate.

Antisolvent Addition: Slowly add an organic solvent (e.g., ethanol or acetone) to the aqueous

solution while stirring.[2]
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Observation: The formation of a precipitate indicates that AMT is insoluble or has very low

solubility in the chosen organic solvent, which acts as an antisolvent. The amount of

antisolvent required to induce precipitation can provide a qualitative measure of insolubility.

An experiment noted that 1.00 g of AMT did not dissolve in 75 mL of hot (60–70 °C) ethanol,

and complete dissolution required the addition of approximately 15 mL of water.[7][11]

Experimental Workflow Visualization
The following diagram illustrates a generalized workflow for determining the solubility of

ammonium metatungstate hydrate.
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Diagram 1: Experimental Workflow for Solubility Determination
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Diagram 1: Experimental Workflow for Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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